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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the boiling point of propyl 3-
chloropropionate, a compound of interest in various chemical and pharmaceutical
applications. Due to the limited availability of experimentally determined physical properties for
this specific ester, this document outlines a detailed protocol for its boiling point determination.
Furthermore, a comparative analysis of the boiling points of structurally related compounds is
presented to offer a predictive context. The guide also details a common synthetic route for the
preparation of propyl 3-chloropropionate.

Quantitative Data Summary

An extensive search of available scientific literature and chemical databases did not yield an
experimentally determined boiling point for propyl 3-chloropropionate at standard
atmospheric pressure. To provide a useful reference for researchers, the following table
summarizes the boiling points of closely related compounds, including the parent carboxylic
acid and its methyl and ethyl esters. This data allows for an estimation of the expected boiling
point range for the propyl ester.
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Compound Molecular Formula  Boiling Point (°C) Pressure (mmHg)
3-Chloropropionic acid  CsHsCIO:2 200 760
Methyl 3- .

) C4H7CIO2 155-157 Not Specified
chloropropionate
Ethyl 3-

_ CsHoClO2 162-163 760
chloropropionate
Propyl 3- ) )

CeH11CIO2 Not Available Not Available

chloropropionate

Experimental Protocol: Determination of Boiling
Point

The following is a detailed methodology for the accurate determination of the boiling point of a
liquid organic compound such as propyl 3-chloropropionate at atmospheric pressure. This
micro-boiling point method is suitable for small sample volumes.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

¢ Rubber band or wire for attaching the test tube to the thermometer
o Heating mantle or Bunsen burner

o Heat-transfer fluid (e.g., mineral oil or silicone oil)

» Stand and clamps

Procedure:
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o Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with propyl
3-chloropropionate.

o Capillary Insertion: Place the capillary tube, with the sealed end pointing upwards, into the
test tube containing the sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with a suitable heat-transfer
fluid to a level just above the side-arm.

» Immersion: Carefully immerse the thermometer and the attached test tube into the Thiele
tube, ensuring that the heat-transfer fluid surrounds the sample but does not enter the test
tube. The rubber band or wire should remain above the level of the oil.

o Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame
from a Bunsen burner. The design of the Thiele tube will ensure even heat distribution
through convection currents.

o Observation: As the temperature of the oil bath rises, a stream of bubbles will begin to
emerge from the open end of the capillary tube. This is due to the expansion of the air
trapped inside.

» Boiling Point Identification: Continue to heat gently until a continuous and rapid stream of
bubbles is observed. At this point, the vapor pressure of the liquid is equal to the
atmospheric pressure.

e Recording the Boiling Point: Turn off the heat source and allow the apparatus to cool slowly.
The stream of bubbles will slow down and eventually stop. The boiling point is the
temperature at which the liquid just begins to be drawn back into the capillary tube.

» Confirmation: For accuracy, it is advisable to repeat the determination. Allow the apparatus to
cool sufficiently before reheating.

Synthesis of Propyl 3-Chloropropionate: A Workflow
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Propyl 3-chloropropionate is typically synthesized via the Fischer esterification of 3-
chloropropionic acid with propanol, using a strong acid as a catalyst. The following diagram
illustrates the logical workflow of this synthesis.
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Caption: Synthesis workflow for propyl 3-chloropropionate.
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This guide provides a comprehensive overview for researchers and professionals working with
propyl 3-chloropropionate. While the exact boiling point remains to be experimentally
determined and published, the provided protocol and comparative data offer a solid foundation
for its characterization. The synthesis workflow further aids in understanding its preparation for
laboratory and developmental applications.

 To cite this document: BenchChem. [Propyl 3-Chloropropionate: A Technical Overview of its
Boiling Point and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349221#propyl-3-chloropropionate-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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